molecular formula C9H12N2 B571337 Copyrine, 1,2,3,4-tetrahydro-3-methyl- (6CI) CAS No. 112072-11-4

Copyrine, 1,2,3,4-tetrahydro-3-methyl- (6CI)

Cat. No. B571337
M. Wt: 148.209
InChI Key: FZUQWYNKPNBQPE-UHFFFAOYSA-N
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Description

Copyrine, 1,2,3,4-tetrahydro-3-methyl- (6CI), also known as Copyrine, 1,2,3,4-tetrahydro-3-methyl- (6CI), is a useful research compound. Its molecular formula is C9H12N2 and its molecular weight is 148.209. The purity is usually 95%.
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properties

CAS RN

112072-11-4

Product Name

Copyrine, 1,2,3,4-tetrahydro-3-methyl- (6CI)

Molecular Formula

C9H12N2

Molecular Weight

148.209

IUPAC Name

3-methyl-1,2,3,4-tetrahydro-2,7-naphthyridine

InChI

InChI=1S/C9H12N2/c1-7-4-8-2-3-10-5-9(8)6-11-7/h2-3,5,7,11H,4,6H2,1H3

InChI Key

FZUQWYNKPNBQPE-UHFFFAOYSA-N

SMILES

CC1CC2=C(CN1)C=NC=C2

synonyms

Copyrine, 1,2,3,4-tetrahydro-3-methyl- (6CI)

Origin of Product

United States

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